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Compound of Interest

Compound Name: Lysine hydrochloride, DL-

Cat. No.: B555938 Get Quote

Essential Safety and Logistics for Handling DL-
Lysine Hydrochloride
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like DL-Lysine hydrochloride are paramount for laboratory safety

and environmental responsibility. This document provides immediate, procedural guidance for

the operational use and disposal of DL-Lysine hydrochloride.

Quantitative Data Summary
The following table summarizes key quantitative data for DL-Lysine hydrochloride for easy

reference.
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Property Value

CAS Number 70-53-1[1][2]

Molecular Formula C₆H₁₄N₂O₃ · HCl

Molecular Weight 182.65 g/mol

Melting Point 267 °C / 512.6 °F[2]

Appearance Off-white to white powder/crystals[2][3]

Solubility Soluble in water[3][4]

Storage Temperature 2 – 8 °C is recommended for storage.[1]

Experimental Protocols: Safe Handling and Disposal
Procedures
Personal Protective Equipment (PPE):

Before handling DL-Lysine hydrochloride, ensure the following personal protective equipment is

worn:

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

prevent eye contact.[4][5][6]

Hand Protection: Wear appropriate chemical-resistant gloves.[4][5][6][7]

Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a

NIOSH-approved dust respirator or a self-contained breathing apparatus for large spills.[4][5]

Body Protection: A lab coat or overalls should be worn to prevent skin contact.[4][5][6] For

large spills, a full suit may be necessary.[5]

Step-by-Step Handling and Disposal Protocol:

This protocol outlines the recommended procedure for the safe handling and disposal of DL-

Lysine hydrochloride, designed to prioritize safety at every step.
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep away from incompatible materials such as strong oxidizing agents.[2][5][6]

Recommended storage temperature is between 2-8°C.[1]

Handling:

Use in a well-ventilated area to keep airborne concentrations low.[4][5][6] Local exhaust

ventilation is recommended if dust is generated.[5]

Minimize dust generation and accumulation.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not ingest or inhale the dust.[5][6]

Wash hands thoroughly after handling.[3][6][7]

Spill Management:

Minor Spills:

Clean up spills immediately.[4][6]

Use dry clean-up procedures and avoid generating dust.[4]

Sweep or scoop up the material and place it into a suitable, clean, dry, and closed

container labeled for disposal.[4][6][8]

Large Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.[5]
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Prevent the spillage from entering drains or water courses.[4][9]

Contain the spill and collect the material for disposal.

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of the waste in a licensed landfill or by incineration with a suitable combustible

material.[4]

Do not allow wash water from cleaning or process equipment to enter drains.[4]

Consult with your institution's Environmental Health and Safety (EHS) office for specific

disposal guidance.[8]
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Workflow for Safe Handling and Disposal of DL-Lysine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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